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Compound of Interest

Compound Name: Enalaprilat

Cat. No.: B1671235 Get Quote

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals handling Enalaprilat. Following these procedures is critical to

minimize exposure risk and ensure a safe laboratory environment. Enalaprilat is considered a

hazardous substance; it can be harmful if swallowed and may cause eye irritation.[1]

Furthermore, exposure during pregnancy may lead to developmental defects.[1]

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory to prevent personal contact with Enalaprilat.[1]

Control of personal contact is a key safety measure.[1] The following equipment should be

used:

Eye and Face Protection: Wear tightly fitting safety goggles with side shields.[2] If there is a

potential for direct contact with dust, mists, or aerosols, a faceshield or other full-face

protection should be worn.[3] Standard safety glasses should conform to EU EN166 or US

OSHA 29 CFR 1910.133 regulations.[2][4]

Skin Protection:

Gloves: Chemical-impermeable gloves are required.[2] When prolonged or frequently

repeated contact is possible, a glove with a protection class of 5 or higher (breakthrough

time >240 minutes) is recommended.[1][5] For brief contact, a glove with a protection

class of 3 or higher (breakthrough time >60 minutes) is suitable.[1] Always wear gloves on
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clean hands and wash hands thoroughly after removal.[1] Consider double-gloving for

enhanced protection.[3][6]

Clothing: A lab coat or work uniform is required.[3] For tasks with a higher risk of exposure,

additional garments such as aprons, sleevelets, or disposable suits should be used to

prevent skin contact.[3]

Respiratory Protection: If engineering controls like ventilation are insufficient, if exposure

limits are exceeded, or if dust is generated, a full-face respirator should be used.[2][3] All

respiratory protection should be NIOSH/MSHA approved and used in accordance with OSHA

regulations (29 CFR 1910.134).[3] A positive pressure air-supplied respirator is

recommended for situations with potential for uncontrolled release or unknown exposure

levels.[3]

Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational workflow minimizes the risk of exposure and contamination.

Step 1: Preparation

Ensure adequate ventilation, such as a chemical fume hood or other containment device, is

operational.[3][7]

Verify that an eyewash station and safety shower are accessible.[7][8]

Prepare all necessary materials and label all containers clearly.[1]

Demarcate the handling area and restrict access.

Step 2: Handling Enalaprilat

Avoid all personal contact, including inhalation and contact with skin and eyes.[1][5]

Minimize the generation of dust.[1][4] Use procedures like wet weighing if appropriate.

Do not eat, drink, or smoke in the handling area.[7][9]

Step 3: Post-Handling and Cleanup
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Decontaminate all surfaces and equipment after use.

Clean up all spills immediately using dry clean-up procedures.[1]

Collect all wash water from cleaning equipment for proper treatment before disposal; do not

allow it to enter drains.[1]

Wash hands thoroughly after handling the material.[7]

Quantitative Exposure Limits
The following table summarizes established occupational exposure limits (OELs) for Enalapril

and its formulations. These values should be used to guide workplace exposure assessments.

Parameter Value Basis

Time-Weighted Average (TWA) 50 µg/m³ (OEB 3) Internal Corporate Guideline

Ceiling Limit (CEL) TWA for

Enalapril
0.1 mg/m³

Based on No-Observable-

Effect Level (NOEL)

Emergency Procedures
Accidental Release Measures:

Minor Spills: Remove all ignition sources.[2] Clean up spills immediately, avoiding dust

generation.[1][4] Use personal protective equipment during cleanup.[1][2] Place spilled

material in a suitable, labeled container for waste disposal.[1]

Major Spills: Evacuate and alert personnel in the area.[1][2] Notify emergency responders,

providing the location and nature of the hazard.[1]

First-Aid Measures:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, including under

the eyelids. Seek medical attention.[4]
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Skin Contact: Wash off immediately with plenty of water for at least 15 minutes.[4] Get

medical attention if irritation develops or persists.[7]

Inhalation: Move the person to fresh air. If symptoms occur, seek immediate medical

attention.[4]

Ingestion: Clean the mouth with water and drink plenty of water afterward.[4] Do not induce

vomiting.[7] Call a physician.[7]

Disposal Plan
All waste containing Enalaprilat must be treated as hazardous waste and handled according to

all applicable local, state, and federal regulations.[1]

Containment: Place waste material in suitable, clearly labeled, and closed containers for

disposal.[1][2]

Disposal Route: Do not dispose of via drains or general trash.[1][10] Consult your institution's

Waste Management Authority or the manufacturer for recycling or disposal options.[1]

Container Disposal: Empty containers may retain residual dust.[1] They should be punctured

to prevent re-use and disposed of at an authorized landfill.[1] Do not cut, drill, grind, or weld

on or near such containers.[1]
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Caption: Workflow for the safe handling and disposal of Enalaprilat.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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